molecular formula C24H22O4PSb B14572031 Tetraphenylstibanium dihydrogen phosphate CAS No. 61350-67-2

Tetraphenylstibanium dihydrogen phosphate

Cat. No.: B14572031
CAS No.: 61350-67-2
M. Wt: 527.2 g/mol
InChI Key: MYBMUTLSLYVZTL-UHFFFAOYSA-M
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Description

Tetraphenylstibanium dihydrogen phosphate is an organometallic compound that features a central antimony atom bonded to four phenyl groups and a dihydrogen phosphate group

Properties

CAS No.

61350-67-2

Molecular Formula

C24H22O4PSb

Molecular Weight

527.2 g/mol

IUPAC Name

dihydrogen phosphate;tetraphenylstibanium

InChI

InChI=1S/4C6H5.H3O4P.Sb/c4*1-2-4-6-5-3-1;1-5(2,3)4;/h4*1-5H;(H3,1,2,3,4);/q;;;;;+1/p-1

InChI Key

MYBMUTLSLYVZTL-UHFFFAOYSA-M

Canonical SMILES

C1=CC=C(C=C1)[Sb+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.OP(=O)(O)[O-]

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

Tetraphenylstibanium dihydrogen phosphate can be synthesized through the reaction of tetraphenylstibonium chloride with sodium dihydrogen phosphate in an aqueous medium. The reaction typically proceeds under mild conditions, with the formation of the desired product being facilitated by the solubility of the reactants in water.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, pH, and concentration of reactants, to ensure high yield and purity of the product.

Chemical Reactions Analysis

Types of Reactions

Tetraphenylstibanium dihydrogen phosphate undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form higher oxidation state species.

    Reduction: It can be reduced to lower oxidation state species.

    Substitution: The phenyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

    Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are typically used.

    Substitution: Substitution reactions often require catalysts or specific solvents to proceed efficiently.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield tetraphenylstibanium oxide, while reduction could produce tetraphenylstibane.

Scientific Research Applications

Tetraphenylstibanium dihydrogen phosphate has several scientific research applications, including:

    Chemistry: It is used as a reagent in organic synthesis and catalysis.

    Biology: The compound’s interactions with biological molecules are studied to understand its potential as a biochemical probe.

    Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in targeting specific molecular pathways.

    Industry: It is used in the development of advanced materials and as a component in certain industrial processes.

Mechanism of Action

The mechanism by which tetraphenylstibanium dihydrogen phosphate exerts its effects involves its interaction with molecular targets such as enzymes and receptors. The compound can modulate the activity of these targets by binding to specific sites, thereby influencing various biochemical pathways. The exact molecular targets and pathways involved are still under investigation.

Comparison with Similar Compounds

Similar Compounds

  • Tetraphenylphosphonium dihydrogen phosphate
  • Tetraphenylarsonium dihydrogen phosphate
  • Tetraphenylbismuthium dihydrogen phosphate

Uniqueness

Tetraphenylstibanium dihydrogen phosphate is unique due to the presence of the antimony atom, which imparts distinct chemical properties compared to its phosphorus, arsenic, and bismuth analogs

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